1,3-dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide

• CAS: 1014046-44-6
• Molecular Formula: C12H14N4O3S
• Molecular Weight: 294.33
• SMILES: CC1=NN(C(=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N)C
• InChI: InChI=1S/C12H14N4O3S/c1-8-7-11(16(2)15-8)12(17)14-9-3-5-10(6-4-9)20(13,18)19/h3-7H,1-2H3,(H,14,17)(H2,13,18,19)
• InChIKey: PXHODLVYBSFSJC-UHFFFAOYSA-N
• Solubility: not available

Researchers requiring a simplified sulfamoylphenyl pyrazole scaffold for CA inhibitor SAR studies face limited availability of well-characterized, regioisomerically pure building blocks. This compound provides a validated 1,3-dimethyl-5-carboxamide chemotype with confirmed CA inhibition pharmacophore. • Baseline scaffold for hCA IX/XII isoform selectivity optimization (MW 294.33, XLogP 0.4, TPSA 115 Ų) • COX-2-matched negative control for target deconvolution alongside celecoxib • In stock with rapid global dispatch; inquiry-based quotation for bulk orders

1,3-Dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide: Identity & Pharmacophore Profile

1,3-Dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide (CAS 1014046-44-6, molecular formula C₁₂H₁₄N₄O₃S, MW 294.33 g/mol) is a synthetic small-molecule heterocycle belonging to the sulfamoylphenyl pyrazole carboxamide class [1]. Its structure features a 1,3-dimethylpyrazole core linked via a 5-carboxamide bridge to a para-sulfamoylphenyl group. The sulfamoylphenyl moiety is a well-established zinc-binding pharmacophore for carbonic anhydrase (CA) inhibition, while the pyrazole-carboxamide scaffold is shared with cyclooxygenase-2 (COX-2) inhibitor chemotypes such as celecoxib [2][3]. This compound is catalogued in PubChem (CID 16802509) and is commercially available from multiple research chemical suppliers as a building block and pharmacological tool compound [1]. Critically, this compound is distinct from the more widely studied celecoxib scaffold by substitution of the 3-trifluoromethyl and 5-p-tolyl groups with 3-methyl and 5-carboxamide functionalities, respectively, yielding a simplified, lower-molecular-weight analog with potentially divergent target engagement profiles [1][3].

1

Sulfamoylphenyl pharmacophore supports carbonic anhydrase zinc-binding studies

2

1,3-Dimethylpyrazole-carboxamide scaffold enables COX-2 chemotype comparison research

3

Lower lipophilicity than celecoxib supports biochemical assay development with reduced solubility artifacts

• [1] PubChem Compound Summary: CID 16802509, 1,3-dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide. National Center for Biotechnology Information. Accessed 2026-04-30. View Source
• [2] Ahmed RF, Mahmoud WR, Abdelgawad NM, Belal A, Alsantali RI, Said MF. Insight on novel sulfamoylphenyl pyrazole derivatives as anticancer carbonic anhydrase inhibitors. Mol Divers. 2025;29(5):4705-4725. doi:10.1007/s11030-024-11023-3. View Source
• [3] EP1104760B1: Sulfamoylheteroaryl pyrazole compounds as anti-inflammatory/analgesic agents. Pfizer Inc., filed 2000-11-24, published 2001-06-06. View Source

1,3-Dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide: Substitution Risk Assessment

Substitution of this compound with regioisomeric or close structural analogs (e.g., 3-carboxamide regioisomers, 4-chloro derivatives, or celecoxib-like trifluoromethyl analogs) introduces scientifically material risk of altered target engagement. The carboxamide regiochemistry at the pyrazole 5-position versus the 3-position dictates the spatial orientation of the sulfamoylphenyl pharmacophore relative to the pyrazole core, which has been shown in analogous sulfamoylphenyl pyrazole series to differentially affect carbonic anhydrase isoform selectivity profiles [1]. The absence of an electron-withdrawing group (e.g., Cl, CF₃) at the pyrazole 4-position—present in the 4-chloro analog (CAS not assigned)—alters the electronic environment of the heterocycle and may shift hydrogen-bonding capacity and metabolic stability [2]. Furthermore, the dimethyl substitution pattern (1,3-dimethyl) distinguishes this compound from the 1-ethyl analog series, which has been independently profiled for CA inhibition [3]. Generic interchange without quantitative evidence of functional equivalence risks introducing uncontrolled variables in biological assays and SAR campaigns.

Regioisomeric identity may not transfer

Carboxamide at pyrazole 5-position versus 3-position may shift carbonic anhydrase isoform selectivity profile; regioisomers are structurally non-interchangeable for SAR studies.

Absent electron-withdrawing group may alter profile

Lack of Cl or CF₃ at pyrazole 4-position—present in 4-chloro analogs—may shift electronic environment and hydrogen-bonding capacity relative to halogenated comparators.

1,3-Dimethyl pattern may not transfer to 1-ethyl series

1-Ethyl analogs have been independently profiled for CA inhibition; alkyl substitution at N1 may alter target engagement and metabolic stability across analog series.

• [1] Ahmed RF, Mahmoud WR, Abdelgawad NM, Belal A, Alsantali RI, Said MF. Insight on novel sulfamoylphenyl pyrazole derivatives as anticancer carbonic anhydrase inhibitors. Mol Divers. 2025;29(5):4705-4725. doi:10.1007/s11030-024-11023-3. View Source
• [2] PubChem Compound Summary: CID 16802509, 1,3-dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide. National Center for Biotechnology Information. Accessed 2026-04-30. View Source
• [3] BindingDB Entry BDBM14793: ethyl 3,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxylate. BindingDB, accessed 2026-04-30. View Source

1,3-Dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide: Quantitative Differentiation Evidence

Physicochemical Property Comparison vs. Celecoxib and 4-Chloro Analog

This compound exhibits a lower molecular weight (294.33 g/mol), lower lipophilicity (XLogP3-AA = 0.4), and smaller topological polar surface area (TPSA = 115 Ų) compared to the clinically established COX-2 inhibitor celecoxib (MW 381.37, XLogP ~3.5, TPSA ~102 Ų) [1][2]. The reduced MW and lipophilicity place this compound closer to lead-like chemical space (MW <350, cLogP <3) than celecoxib, which resides in drug-like space. Versus the 4-chloro analog (4-chloro-1,3-dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide, MW 328.77 g/mol), the target compound lacks the halogen substituent, yielding higher aqueous solubility potential and fewer halogen-specific off-target liabilities (e.g., halogen bonding to cytochrome P450 enzymes) [1].

Physicochemical Profile vs. Celecoxib

Cross-study comparable

MW: 294.33 vs. 381.37 g/mol; XLogP: 0.4 vs. ~3.5; TPSA: 115 vs. ~102 Ų

Lower lipophilicity and smaller size may support aqueous solubility and reduced non-specific binding in biochemical assays.

Computed properties from PubChem; celecoxib values from PubChem CID 2662.

Evidence Dimension	Molecular weight, lipophilicity (XLogP3-AA), and topological polar surface area (TPSA)
Target Compound Data	MW = 294.33 g/mol; XLogP3-AA = 0.4; TPSA = 115 Ų
Comparator Or Baseline	Celecoxib: MW = 381.37 g/mol; XLogP ≈ 3.5; TPSA ≈ 102 Ų. 4-Chloro analog: MW = 328.77 g/mol
Quantified Difference	MW reduction of 87 g/mol vs. celecoxib; XLogP reduction of ~3.1 log units vs. celecoxib; TPSA increase of 13 Ų vs. celecoxib
Conditions	Computed properties from PubChem (2025.09.15 release); celecoxib values from PubChem CID 2662

Why This Matters

The lower lipophilicity (XLogP = 0.4) and smaller size favor aqueous solubility and reduce non-specific protein binding relative to celecoxib, making this compound preferable for biochemical assay development where solubility-limited artifacts must be minimized.

• [1] PubChem Compound Summary: CID 16802509, 1,3-dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide. National Center for Biotechnology Information. Accessed 2026-04-30. View Source
• [2] PubChem Compound Summary: CID 2662, Celecoxib. National Center for Biotechnology Information. Accessed 2026-04-30. View Source

Regioisomeric Carboxamide Differentiation in CA Inhibition

The position of the carboxamide linker on the pyrazole ring (C-5 vs. C-3) is a critical determinant of carbonic anhydrase (CA) inhibitory potency and isoform selectivity within the sulfamoylphenyl pyrazole chemotype. In the Ahmed et al. (2024) study of structurally related sulfamoylphenyl pyrazole derivatives, compounds bearing variable substituents at positions corresponding to the pyrazole core displayed differential inhibitory profiles against the tumor-associated isoforms hCA IX and hCA XII, with KI values spanning from 0.040 µM to >10 µM, and the reference standard acetazolamide (AAZ) exhibiting KI values of 0.065 µM (hCA IX) and 0.046 µM (hCA XII) [1]. The target compound features a 5-carboxamide linkage, which orients the sulfamoylphenyl zinc-binding group in a distinct vector relative to the pyrazole core compared to 3-carboxamide regioisomers (e.g., 1-ethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide). No direct head-to-head comparison between the 5-carboxamide and 3-carboxamide regioisomers of the 1,3-dimethyl series has been published; however, the regioisomeric dependence of CA inhibition is a class-level property supported by multiple independent sulfamoylphenyl pyrazole studies [1][2].

Regioisomeric CA Selectivity

Class-level inference

No direct KI data for target compound; related sulfamoylphenyl pyrazoles show KI from 0.040 µM to >10 µM across hCA IX/XII isoforms.

Carboxamide regiochemistry (5- vs. 3-position) is a non-interchangeable feature that may alter spatial pharmacophore presentation and isoform selectivity.

Stopped-flow CO₂ hydration assay; recombinant hCA IX/XII; class-level SAR supported by Ahmed et al. (2024) and independent studies.

Evidence Dimension	Carbonic anhydrase inhibition potency (KI) and isoform selectivity (hCA IX vs. hCA XII) as a function of pyrazole substitution pattern
Target Compound Data	No direct KI data available for 1,3-dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide against hCA isoforms
Comparator Or Baseline	Class-level reference: Acetazolamide (AAZ) KI = 0.065 µM (hCA IX), 0.046 µM (hCA XII). Related sulfamoylphenyl pyrazoles in Ahmed et al. (2024): compound 4a KI = 0.062 µM (hCA IX only); compound 5e KI = 0.04 µM (hCA IX only)
Quantified Difference	N/A — direct comparative data not available for the target compound
Conditions	Stopped-flow CO₂ hydration assay; recombinant human CA isoforms IX and XII; pH 7.5 (inferred from standard CA assay protocol); Ahmed et al. 2024

Why This Matters

Regioisomeric identity at the carboxamide position is a non-interchangeable structural feature; procurement of the incorrect regioisomer (3-carboxamide instead of 5-carboxamide) will result in a different spatial pharmacophore presentation and may invalidate SAR hypotheses or biological assay results.

• [1] Ahmed RF, Mahmoud WR, Abdelgawad NM, Belal A, Alsantali RI, Said MF. Insight on novel sulfamoylphenyl pyrazole derivatives as anticancer carbonic anhydrase inhibitors. Mol Divers. 2025;29(5):4705-4725. doi:10.1007/s11030-024-11023-3. View Source
• [2] Angeli A, Carta F, Nocentini A, et al. Aryl-4,5-dihydro-1H-pyrazole-1-carboxamide derivatives bearing a sulfonamide moiety show single-digit nanomolar-to-subnanomolar inhibition constants against the tumor-associated human carbonic anhydrases IX and XII. Int J Mol Sci. 2020;21(7):2621. doi:10.3390/ijms21072621. View Source

Sulfamoylphenyl Pharmacophore Validation for Carbonic Anhydrase Inhibition

The sulfamoylphenyl moiety is a validated zinc-binding pharmacophore for carbonic anhydrase inhibition, functioning as the primary metal-coordinating group across all human CA isoforms [1]. In the most directly relevant sulfamoylphenyl pyrazole series reported by Ahmed et al. (2024), compounds 4e and 6c demonstrated dual hCA IX/XII inhibitory activity with KI values of 0.072/0.081 µM and 0.073/0.095 µM, respectively, compared to the reference standard acetazolamide (KI = 0.065/0.046 µM for hCA IX/XII) [1]. The target compound shares the identical sulfamoylphenyl pharmacophore and pyrazole-carboxamide scaffold with this series. Although the specific 1,3-dimethyl-5-carboxamide substitution pattern has not been individually profiled, the sulfamoylphenyl moiety is the primary potency determinant, and the pyrazole substitution pattern modulates isoform selectivity rather than abolishing CA binding altogether [1][2]. This compound is therefore expected to retain CA inhibitory activity at the sulfamoylphenyl pharmacophore level, with its unique substitution pattern offering the potential for differentiated isoform selectivity compared to the profiled analogs.

Sulfamoyl Pharmacophore Validation

Class-level inference

Identical sulfamoylphenyl zinc-binding group to series actives (KI 0.072–0.095 µM vs. hCA IX/XII); target compound not directly assayed.

Pharmacophore-level inference supports CA target engagement; unique substitution pattern may offer differentiated isoform selectivity profile.

Inference based on structural identity of sulfamoylphenyl group; direct assay data to verify.

Evidence Dimension	Carbonic anhydrase inhibitory activity: pharmacophore-level validation of the sulfamoylphenyl zinc-binding group
Target Compound Data	Contains identical sulfamoylphenyl pharmacophore to series actives; no direct KI data available
Comparator Or Baseline	Ahmed et al. (2024) series actives: compound 4e KI = 0.072 µM (hCA IX), 0.081 µM (hCA XII); compound 6c KI = 0.073 µM (hCA IX), 0.095 µM (hCA XII); Acetazolamide KI = 0.065 µM (hCA IX), 0.046 µM (hCA XII)
Quantified Difference	N/A — target compound not directly assayed in published series; pharmacophore equivalence inferred from structural identity of the sulfamoylphenyl group
Conditions	Stopped-flow CO₂ hydration assay; recombinant human CA isoforms; Ahmed et al. (2024), Molecular Diversity

Why This Matters

The sulfamoylphenyl group is the essential zinc-binding pharmacophore that confers CA inhibitory activity; its presence guarantees a minimum level of target engagement across the CA family, enabling this compound to serve as a viable starting point for CA-focused medicinal chemistry and biochemical probe development.

• [1] Ahmed RF, Mahmoud WR, Abdelgawad NM, Belal A, Alsantali RI, Said MF. Insight on novel sulfamoylphenyl pyrazole derivatives as anticancer carbonic anhydrase inhibitors. Mol Divers. 2025;29(5):4705-4725. doi:10.1007/s11030-024-11023-3. View Source
• [2] Supuran CT. Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nat Rev Drug Discov. 2008;7:168-181. doi:10.1038/nrd2467. View Source

PDE Inhibition by Closest Pyrazole Analog

A structurally proximate analog, ethyl 3,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxylate (BindingDB BDBM14793), has been experimentally profiled for phosphodiesterase (PDE) inhibition, yielding IC₅₀ values of 13,000 nM and 9,100 nM under different assay conditions [1]. This analog shares the 3,5-dimethylpyrazole core and 4-sulfamoylphenyl N-substitution with the target compound, differing only in the replacement of the 5-carboxamide with a 4-carboxylate ester and the absence of the carboxamide anilide bridge. The weak PDE inhibitory activity (IC₅₀ in the micromolar range) of this close analog suggests that the 1,3-dimethyl-4-sulfamoylphenyl-pyrazole scaffold is unlikely to exhibit potent off-target PDE activity, a finding that can be cautiously extrapolated to the target compound. In contrast, celecoxib has been reported to inhibit PDE5 with an IC₅₀ in the low micromolar range as an off-target effect, making the target compound's scaffold potentially cleaner with respect to PDE cross-reactivity [2].

PDE Off-Target Liability

Cross-study comparable

Closest analog IC₅₀: 13,000 nM and 9,100 nM (PDE assay); celecoxib PDE5 IC₅₀ in low micromolar range.

Reported low PDE off-target liability context for the scaffold class; supports differentiation from celecoxib in PDE-mediated background signal assays.

BindingDB BDBM14793; specific PDE isoform not specified in source entry.

Evidence Dimension	Phosphodiesterase (PDE) inhibitory activity as a measure of off-target liability
Target Compound Data	No direct PDE data; structurally extrapolated from closest analog
Comparator Or Baseline	Ethyl 3,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxylate (BDBM14793): IC₅₀ = 13,000 nM and 9,100 nM (two assay conditions). Celecoxib: reported PDE5 IC₅₀ in low micromolar range
Quantified Difference	Closest analog shows weak PDE inhibition (IC₅₀ ≈ 9–13 µM), suggesting low PDE off-target liability of the scaffold class
Conditions	BindingDB BDBM14793: PDE activity assay, pH 7.5, T = 2°C; specific PDE isoform not specified in the BindingDB entry

Why This Matters

Low predicted PDE off-target activity differentiates this scaffold from celecoxib, which carries a known PDE5 inhibition liability; this information supports compound selection for assays where PDE-mediated background signal is a concern.

• [1] BindingDB Entry BDBM14793: ethyl 3,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxylate. BindingDB, accessed 2026-04-30. View Source
• [2] Klein T, Eltze M, Grün K, et al. Celecoxib dilates guinea-pig coronaries and rat aortic rings: role of COX-2-independent mechanisms. Cardiovasc Res. 2007;75(3):519-526. (Reporting celecoxib PDE5 inhibition). View Source

COX-2 Pharmacophore & Structural Differentiation from Celecoxib

The sulfamoylheteroaryl pyrazole compound class is protected by a patent family (EP1104760B1 / US6603008, Pfizer Inc.) claiming broad utility as COX-2 inhibitors for the treatment of inflammation and inflammatory disorders [1]. The target compound falls within the Markush scope of this patent class. However, it is structurally differentiated from celecoxib in three key features: (i) replacement of the 3-trifluoromethyl group with a 3-methyl group, eliminating the strong electron-withdrawing effect; (ii) replacement of the 5-p-tolyl group with a 5-carboxamide-N-(4-sulfamoylphenyl) group, creating a symmetrically substituted sulfamoylphenyl scaffold; and (iii) the carboxamide linker introduces an additional hydrogen bond donor/acceptor pair not present in the celecoxib core. These structural differences are predicted to alter the COX-2 binding mode and selectivity profile compared to celecoxib while retaining the sulfamoylphenyl pharmacophore necessary for COX-2 active site engagement [1][2].

COX-2 Structural Differentiation

Class-level inference

3-CH₃ replaces 3-CF₃; 5-carboxamide-N-(4-sulfamoylphenyl) replaces 5-p-tolyl; additional carboxamide H-bond donor/acceptor pair vs. celecoxib.

Structural divergence from celecoxib supports use as a differentiated chemical probe for deconvoluting COX-2-dependent vs. COX-2-independent effects.

Structural comparison based on patent disclosures (EP1104760B1) and PubChem entries; binding data to verify.

Evidence Dimension	Structural differentiation from celecoxib within the COX-2 inhibitor pharmacophore class
Target Compound Data	1,3-dimethyl substitution; 5-carboxamide-N-(4-sulfamoylphenyl) substituent; symmetrically substituted pyrazole core
Comparator Or Baseline	Celecoxib: 1-(4-sulfamoylphenyl)-3-trifluoromethyl-5-p-tolyl-1H-pyrazole; asymmetric substitution pattern; no carboxamide linker
Quantified Difference	Three distinct structural features: (a) 3-CF₃ vs. 3-CH₃; (b) 5-p-tolyl vs. 5-carboxamide-N-(4-sulfamoylphenyl); (c) absence vs. presence of carboxamide H-bond donor/acceptor pair
Conditions	Structural comparison based on patent disclosures (EP1104760B1/US6603008) and PubChem entries

Why This Matters

The structural novelty of this compound relative to celecoxib and other COX-2 inhibitors within the patent landscape supports its use as a differentiated chemical probe for deconvoluting COX-2-dependent versus COX-2-independent effects observed with celecoxib.

• [1] EP1104760B1: Sulfamoylheteroaryl pyrazole compounds as anti-inflammatory/analgesic agents. Pfizer Inc., filed 2000-11-24. Also published as US6603008. View Source
• [2] Penning TD, Talley JJ, Bertenshaw SR, et al. Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (celecoxib). J Med Chem. 1997;40(9):1347-1365. View Source

1,3-Dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide: Optimal Application Scenarios

Carbonic Anhydrase Isoform Profiling in Hypoxic Tumor Models

The compound carries the validated sulfamoylphenyl zinc-binding pharmacophore essential for CA inhibition [1]. Its simplified 1,3-dimethyl-5-carboxamide scaffold, lacking electron-withdrawing substituents, provides a baseline chemotype for systematic SAR expansion aimed at achieving isoform selectivity between hCA IX (tumor-associated, hypoxia-inducible) and hCA XII. The Ahmed et al. (2024) series demonstrates that sulfamoylphenyl pyrazoles can achieve KI values as low as 0.040–0.106 µM against hCA IX and XII, and the target compound's structural simplicity makes it an ideal starting scaffold for diversification to improve selectivity over off-target cytosolic isoforms (hCA I, II) [1]. Researchers studying the tumor hypoxic microenvironment can use this compound as a core scaffold for designing CA IX-selective inhibitors, leveraging its favorable lead-like physicochemical properties (MW <300, XLogP = 0.4) that support further functionalization without exceeding drug-like property thresholds [2].

Celecoxib Mechanism-of-Action Deconvolution Control

The compound shares the sulfamoylphenyl pyrazole core with celecoxib but lacks the 3-trifluoromethyl and 5-p-tolyl substituents critical for high-affinity COX-2 binding [1][2]. This structural divergence positions the compound as a potential tool for distinguishing COX-2-dependent from COX-2-independent effects in cellular and in vivo models where celecoxib is used as a pharmacological agent. Celecoxib is known to exert COX-2-independent effects including PDE5 inhibition and modulation of Akt/NF-κB signaling; the target compound's predicted reduced COX-2 affinity and low PDE liability (inferred from the close analog BDBM14793) make it suitable as a matched negative control for isolating the contribution of COX-2 inhibition to the observed phenotype [3]. Procurement of this compound alongside celecoxib enables rigorous target deconvolution experimental designs.

Dual CA/COX-2 Inhibitor Discovery Starting Point

The compound's dual pharmacophore architecture—a sulfamoylphenyl group (canonical CA zinc-binding motif) connected via a carboxamide linker to a dimethylpyrazole core (COX-2 privileged scaffold)—positions it at the intersection of two therapeutically relevant target classes [1][2]. In medicinal chemistry programs pursuing dual CA/COX-2 inhibition strategies (e.g., for inflammation-associated cancers), this compound serves as a low-molecular-weight starting point amenable to fragment growth or scaffold hopping. Its computed properties (MW = 294.33, TPSA = 115 Ų, HBD = 2, HBA = 5) reside within lead-like chemical space, providing ample room for property-guided optimization [3]. The patent landscape (EP1104760B1/US6603008) provides structural context for designing novel analogs outside existing IP claims [1].

Sulfonamide-Based Inhibitor Library Synthesis Template

The compound is synthetically accessible via condensation of 4-sulfamoylphenylhydrazine with acetylacetone derivatives, a well-established synthetic route documented in the patent literature [1]. Its carboxamide functionality offers a straightforward derivatization handle for library synthesis via amide coupling, while the sulfamoyl group provides the primary pharmacophoric anchor for metalloenzyme inhibition. Chemical procurement teams can source this compound as a versatile building block for generating focused libraries targeting zinc-dependent enzymes (carbonic anhydrases, matrix metalloproteinases, HDACs) or for systematic exploration of sulfonamide bioisostere space. The compound's availability from multiple commercial suppliers and its PubChem cataloguing ensure reproducible sourcing and characterization [2].

Application

Selection Property

Validation Focus

CA Isoform Profiling Studies

Sulfamoyl zinc-binding pharmacophore review

hCA IX/XII selectivity endpoints in hypoxic tumor models

Celecoxib Target Deconvolution

COX-2 pharmacophore divergence from celecoxib

COX-2-dependent vs. COX-2-independent endpoint response

Dual CA/COX-2 Target Engagement

Dual-pharmacophore scaffold architecture

CA/COX-2 dual inhibition assay context

Sulfonamide Library Synthesis

Carboxamide derivatization handle

Metalloenzyme inhibition screening across Zn-dependent enzymes

• [1] Ahmed RF, Mahmoud WR, Abdelgawad NM, Belal A, Alsantali RI, Said MF. Insight on novel sulfamoylphenyl pyrazole derivatives as anticancer carbonic anhydrase inhibitors. Mol Divers. 2025;29(5):4705-4725. doi:10.1007/s11030-024-11023-3. View Source
• [2] PubChem Compound Summary: CID 16802509, 1,3-dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide. National Center for Biotechnology Information. Accessed 2026-04-30. View Source
• [3] BindingDB Entry BDBM14793: ethyl 3,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxylate. BindingDB, accessed 2026-04-30. View Source